Cas no 112855-48-8 (2-isothiocyanato-1-benzothiophene)

• Product Name: 2-isothiocyanato-1-benzothiophene
• CAS No: 112855-48-8
• MF: C₉H₅NS₂
• MW: 191.272699117661
• CID: 2609641
• PubChem ID: 22161430
• Update Time: 2025-04-21

2-isothiocyanato-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 2-isothiocyanato-1-benzothiophene
• SCHEMBL9811930
• 112855-48-8
• DTXSID20623053

• Inchi： 1S/C9H5NS2/c11-6-10-9-5-7-3-1-2-4-8(7)12-9/h1-5H
• InChI Key： JMMDYDOEKMLMGD-UHFFFAOYSA-N
• SMILES： S1C(=CC2C=CC=CC1=2)N=C=S

Computed Properties

• Exact Mass: 190.98634151Da
• Monoisotopic Mass: 190.98634151Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 72.7Ų